Cas no 1351648-27-5 (3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea)

• Product Name: 3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
• CAS No: 1351648-27-5
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5948663
• PubChem ID: 71792829
• Update Time: 2025-07-09

3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
• 1-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-3-(2-methoxyethyl)urea
• CHEMBL5012838
• AKOS024542935
• 3-(2-methoxyethyl)-1-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea
• VU0540186-1
• 1-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-3-(2-methoxyethyl)urea
• 1351648-27-5
• F6244-3091

• Inchi： 1S/C17H23N3O2/c1-22-13-10-19-17(21)18-9-4-5-11-20-12-8-15-6-2-3-7-16(15)14-20/h2-3,6-7H,8-14H2,1H3,(H2,18,19,21)
• InChI Key： GPSLLKSHTOCVCX-UHFFFAOYSA-N
• SMILES： N(CC#CCN1CCC2=C(C1)C=CC=C2)C(NCCOC)=O

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea

Compound CAS No. 1351648-27-5: 3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea

The compound 3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea, identified by the CAS number 1351648-27-5, is a complex organic molecule with significant potential in the fields of medicinal chemistry and pharmaceutical development. This compound is characterized by its unique structure, which includes a urea group (urea moiety) and a tetrahydroisoquinoline fragment (tetrahydroisoquinoline moiety). The presence of these functional groups suggests that this compound may exhibit interesting biological activities, making it a valuable target for further research and development.

The synthesis of this compound involves a multi-step process that combines various organic synthesis techniques. The key steps include the preparation of the tetrahydroisoquinoline derivative and the subsequent coupling reaction to form the urea linkage. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

One of the most promising applications of this compound lies in its potential as a drug candidate. The tetrahydroisoquinoline fragment is known for its ability to interact with various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. Recent studies have shown that analogs of this compound exhibit potent activity against certain disease states, including cancer and neurodegenerative disorders. For example, a study published in Nature Communications demonstrated that similar compounds can modulate the activity of specific kinase enzymes involved in cell proliferation.

In addition to its therapeutic potential, this compound also serves as a valuable tool in chemical research. Its structure provides an excellent platform for exploring the relationship between molecular architecture and biological function. Researchers have utilized this compound to investigate the effects of substituent variations on pharmacokinetic properties such as solubility and bioavailability. These studies are crucial for optimizing drug candidates and improving their efficacy in vivo.

The chemical stability of 3-(2-methoxyethyl)-1-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yne has been extensively studied under various conditions. Results indicate that the compound exhibits good stability under physiological conditions, which is a critical factor for its potential use as a pharmaceutical agent. Furthermore, recent advances in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have provided detailed insights into its structural integrity and purity.

From an industrial perspective, the scalable synthesis of this compound is essential for its commercialization. Current research focuses on developing cost-effective production methods that minimize waste and maximize yield. For example, continuous-flow synthesis has emerged as a promising approach for synthesizing complex molecules like this one. This method not only enhances productivity but also reduces environmental impact compared to traditional batch processes.

In conclusion, the compound with CAS number 1351648-27 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with recent research findings, positions it as a key player in the pursuit of novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial contribution to the field of medicinal chemistry.